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Compound Name: 4-Phenylcyclohexene

Cat. No.: B1218791

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylcyclohexene (4-PCH), identified by the CAS number 4994-16-5, is a volatile organic
compound (VOC) that has garnered attention in both industrial and research settings.[1]
Structurally, it consists of a cyclohexene ring substituted with a phenyl group. While it is not a
primary focus in drug development, its role as a synthetic intermediate and its well-documented
presence as an indoor air pollutant make a thorough understanding of its properties and
synthesis crucial for various scientific disciplines. This technical guide provides a detailed
overview of 4-Phenylcyclohexene, encompassing its physicochemical properties, synthesis
methodologies, analytical techniques, and toxicological profile.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 4-Phenylcyclohexene
is presented below. This data is essential for its handling, characterization, and application in
experimental settings.
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Property Value

CAS Number 4994-16-5

Molecular Formula Ci2H14

Molecular Weight 158.24 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 235 °C at 760 mmHg

Melting Point -14 °C

Density 0.97 g/cm?3

Refractive Index

n20/D 1.539-1.545

Insoluble in water; soluble in organic solvents

Solubilit
y like ethanol, chloroform, and ether.
'H NMR Shows characteristic peaks for aromatic, vinylic,
and aliphatic protons.
Displays signals corresponding to the phenyl
13C NMR plays sig p g pneny!

and cyclohexene carbons.

Mass Spectrum (EI)

Molecular ion peak (M*) at m/z 158, with a base
peak at m/z 104.[2]

Infrared Spectrum

Characteristic absorptions for C-H (aromatic and
aliphatic), C=C (aromatic and vinylic), and other

bond vibrations are observable.[2]

Synthesis of 4-Phenylcyclohexene

4-Phenylcyclohexene can be synthesized through several routes, with the Diels-Alder and
Wittig reactions being prominent examples. It is also notably produced as a byproduct in
industrial processes.

Industrial Byproduct Formation
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4-Phenylcyclohexene is a known byproduct of the manufacturing of styrene-butadiene latex,
which is commonly used in carpet backing.[3][4] This unintended formation is the primary
source of its presence as an indoor air pollutant, contributing to the characteristic "new carpet
smell".[1][5]

Experimental Protocol 1: Diels-Alder Reaction

The Diels-Alder reaction provides a direct method for the synthesis of 4-Phenylcyclohexene
by the [4+2] cycloaddition of 1,3-butadiene (the diene) and styrene (the dienophile).

Methodology:

o Reaction Setup: A high-pressure reaction vessel is charged with styrene and a suitable
solvent, such as toluene.

o Diene Addition: Liquefied 1,3-butadiene is carefully added to the reaction vessel. An excess
of the diene is typically used to favor the desired reaction.

e Heating: The sealed vessel is heated to a temperature range of 150-200 °C. The reaction
progress is monitored over several hours.

o Work-up: After cooling to room temperature, the reaction mixture is carefully depressurized.
The solvent and unreacted starting materials are removed under reduced pressure.

« Purification: The crude product is purified by fractional distillation under vacuum to yield pure
4-Phenylcyclohexene.

Styrene
in Toluene
|—> High-Pressure Heating Work-up . P
»| Reaction Vessel (150-200 °C) Solvent Removal Fractional Distillation 4-Phenylcyclohexene
1,3-Butadiene
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Caption: Diels-Alder synthesis of 4-Phenylcyclohexene.
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Experimental Protocol 2: Wittig Reaction

The Wittig reaction offers an alternative route to synthesize 4-Phenylcyclohexene. This
method involves the reaction of a phosphorus ylide with a carbonyl compound. For the
synthesis of 4-Phenylcyclohexene, a plausible route involves the reaction of benzaldehyde
with a cyclohexenyl-derived phosphonium ylide.

Methodology:
 Ylide Preparation:

o Triphenylphosphine is reacted with a suitable 3-halocyclohexene (e.g., 3-
bromocyclohexene) in an appropriate solvent like toluene to form the corresponding
phosphonium salt.

o The phosphonium salt is then treated with a strong base, such as n-butyllithium, in an
anhydrous solvent like THF under an inert atmosphere to generate the phosphorus ylide.

o Wittig Reaction:

o A solution of benzaldehyde in THF is added dropwise to the ylide solution at low
temperature (e.g., -78 °C).

o The reaction mixture is allowed to warm to room temperature and stirred for several hours.
o Work-up:

o The reaction is quenched with water, and the organic layer is separated.

o The aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is evaporated.

 Purification: The crude product is purified by column chromatography on silica gel or by
fractional distillation under vacuum.
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Caption: Wittig reaction workflow for 4-Phenylcyclohexene synthesis.

Analytical Characterization
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The identity and purity of 4-Phenylcyclohexene are typically confirmed using a combination of

spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the analysis of volatile compounds like 4-Phenylcyclohexene.

Methodology:

Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent
(e.g., hexane or dichloromethane).

Injection: A small volume of the sample solution is injected into the GC inlet, where it is
vaporized.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column. The separation is based on the differential partitioning of the analytes between the
mobile gas phase and the stationary phase coating the column.

Detection (MS): As the separated components elute from the column, they enter the mass
spectrometer. They are ionized (typically by electron impact), and the resulting ions are
separated based on their mass-to-charge ratio, generating a mass spectrum for each
component.

Data Analysis: The retention time from the gas chromatogram and the fragmentation pattern
from the mass spectrum are used to identify and quantify 4-Phenylcyclohexene.

—
Sample in GC Inlet GC Column Mass Spectrometer Data Analysis
Volatile Solvent (Vaporization) (Separation) lonization & Detection (Retention Time & Mass Spectrum)
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Caption: GC-MS analysis workflow for 4-Phenylcyclohexene.

Toxicological Profile and Safety
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4-Phenylcyclohexene is primarily recognized for its role as an indoor air pollutant and its
associated health effects.

Health Effects

Exposure to 4-Phenylcyclohexene, mainly through inhalation, can lead to a range of non-
specific symptoms, including:

Headaches

Dizziness and fatigue[6]

Irritation of the eyes, nose, and throat[1][6][7]

Nauseal6]

In a notable case at the U.S. Environmental Protection Agency (EPA) headquarters, the
installation of new carpet led to numerous health complaints among employees, which were
linked to the off-gassing of 4-Phenylcyclohexene.[6][8] This event highlighted the potential for
this compound to contribute to "sick building syndrome™ and multiple chemical sensitivity.[6][7]

[8]

Mechanism of Toxicity

The precise molecular mechanism of 4-Phenylcyclohexene toxicity is not well-defined. It is
considered to be a mild irritant. There is no evidence in the current literature to suggest that it
acts on specific signaling pathways in the manner of a targeted drug molecule. Its effects are
likely due to its general properties as a volatile organic compound interacting with mucous
membranes and the respiratory tract.

Safety and Handling

Given its potential as an irritant and its moderate toxicity upon ingestion, appropriate safety
precautions should be taken when handling 4-Phenylcyclohexene in a laboratory setting.
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GHS Hazard Statements Precautionary Statements

P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using
this product. P301+P312: IF SWALLOWED: Call

H302: Harmful if swallowed. a POISON CENTER or doctor/physician if you
feel unwell. P330: Rinse mouth. P501: Dispose
of contents/container to an approved waste

disposal plant.

Use in a well-ventilated area, preferably a fume
A poison by inhalation.[9] Moderately toxic by hood. Avoid inhalation of vapors. Wear
ingestion.[9] appropriate personal protective equipment

(PPE), including gloves and safety glasses.

Conclusion

4-Phenylcyclohexene is a compound of interest due to its prevalence as an industrial
byproduct and indoor air pollutant, as well as its utility as a synthetic intermediate in organic
chemistry. This technical guide has provided a comprehensive overview of its identification,
properties, synthesis, analysis, and toxicological profile. For researchers and scientists, a
thorough understanding of this compound is essential for its safe handling and for the accurate
interpretation of experimental results in which it may be a reactant, product, or contaminant.
While not a direct subject of drug development, its study contributes to the broader knowledge
base of organic chemistry and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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